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Compound of Interest

Compound Name: N-(Methyl)mercaptoacetamide

Cat. No.: B1229335

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling N-(Methyl)mercaptoacetamide. Adherence to these
procedures is vital for ensuring personal safety and proper disposal.

Hazard Identification: N-(Methyl)mercaptoacetamide is classified as harmful if swallowed and
causes skin and serious eye irritation.[1][2][3] It may also cause damage to organs through
prolonged or repeated exposure.[1]

Personal Protective Equipment (PPE)

To minimize exposure and ensure safety, the following personal protective equipment is
mandatory when handling N-(Methyl)mercaptoacetamide.[1][2]
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PPE Category Specification

Tightly fitting safety goggles with side-shields
Eye/Face Protection conforming to EN 166 (EU) or NIOSH (US). A

face shield may also be necessary.[1][4]

Chemical-resistant, impervious gloves (e.g.,
Hand Protection Nitrile rubber). Gloves must be inspected for

integrity before each use.[1][2][4]

Wear fire/flame resistant and impervious
Skin Protection clothing to prevent skin contact. A lab coat is
essential.[1][2][4]

If working in a poorly ventilated area, if exposure
limits are exceeded, or if dust or aerosols are

Respiratory Protection generated, use a full-face respirator with an
appropriate filter (e.g., Type ABEK as per
EN14387).[4]

Operational Plan for Handling

A systematic approach is essential for the safe handling of N-(Methyl)mercaptoacetamide in a
laboratory setting.

Step-by-Step Handling Procedure:
e Preparation:

o Ensure work is conducted in a well-ventilated area, preferably within a chemical fume
hood.[1][5]

o Verify the immediate accessibility of an eyewash station and a safety shower.[5]
o Inspect all PPE for any damage before use.[4]
» Handling:

o Avoid all contact with skin, eyes, and clothing.[1][2]
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[e]

Do not inhale dust, vapors, or aerosols.[1][4]

o

Use non-sparking tools to prevent ignition.[1]

[¢]

Wash hands thoroughly after handling the substance.[1]

[¢]

Do not eat, drink, or smoke in the handling area.[1]

o Storage:
o Store the compound in a tightly closed container.[1]
o Keep the container in a cool, dry, and well-ventilated place.[1][5]
o Store away from incompatible materials and foodstuff containers.[1]

Disposal Plan

Proper disposal of N-(Methyl)mercaptoacetamide and any contaminated materials is critical
to prevent environmental contamination and ensure regulatory compliance.

Step-by-Step Disposal Procedure:
e Waste Collection:

o Collect waste N-(Methyl)mercaptoacetamide and any contaminated materials (e.qg.,
gloves, absorbent pads) in a designated, sealable, and chemically resistant waste
container.[6]

o Clearly label the container as "Hazardous Waste" with the full chemical name.[6]
o Storage of Waste:

o Store the sealed waste container in a cool, dry, and secure area, away from incompatible
materials.[6]

e Disposal Method:
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o The material can be disposed of by removal to a licensed chemical destruction plant or by
controlled incineration with flue gas scrubbing.[1]

o Do not discharge the chemical into sewer systems or contaminate water, foodstuffs, or
feed.[1]

o Contact your institution's Environmental Health and Safety (EHS) office or a certified
hazardous waste disposal contractor to arrange for pickup and disposal.[6]

o Contaminated Packaging:

o Containers can be triple-rinsed (or equivalent) and offered for recycling or reconditioning.

[1]

o Alternatively, the packaging can be punctured to render it unusable and then disposed of
in a sanitary landfill. Combustible packaging materials may be incinerated under controlled
conditions.[1]

Experimental Workflow Visualization

The following diagram illustrates the standard workflow for the safe handling and disposal of N-
(Methyl)mercaptoacetamide.
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Workflow for Safe Handling and Disposal of N-(Methyl)mercaptoacetamide

Handling Protocol

Preparation
- Work in fume hood
- Check safety equipment
- Inspect PPE

:

Chemical Handling
- Avoid contact and inhalation
- Use non-sparking tools

l

Storage
- Tightly closed container
- Cool, dry, ventilated area

|
:End of Use / Expired

Disposali Protocol

Y

Waste Collection
- Designated, sealed, labeled container

:

Waste Storage
- Secure and segregated area

l

Final Disposal
- Licensed disposal facility
- Incineration

Click to download full resolution via product page

Caption: Safe handling and disposal workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-n-methyl-mercaptoacetamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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